Cas no 1199773-31-3 (Methyl 1-Benzylbenzoimidazole-6-carboxylate)

• Product Name: Methyl 1-Benzylbenzoimidazole-6-carboxylate
• CAS No: 1199773-31-3
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD13195709
• CID: 857487
• PubChem ID: 53216901
• Update Time: 2025-04-19

Methyl 1-Benzylbenzoimidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-benzyl-1H-benzo[d]imidazole-5-carboxylate
• Methyl 1-benzyl-1H-benzo[d]imidazole-6-carboxylate
• Methyl 1-benzylbenzoimidazole-6-carboxylate
• methyl 3-benzylbenzimidazole-5-carboxylate
• ZXB77331
• METHYL 3-BENZYL-1,3-BENZODIAZOLE-5-CARBOXYLATE
• AKOS015839180
• CS-0212472
• G65905
• 1h-benzimidazole-6-carboxylic acid, 1-(phenylmethyl)-, methyl ester
• DB-370669
• Methyl 1-benzyl-1H-benzimidazole-6-carboxylate
• 1199773-31-3
• SCHEMBL17807884
• LCZC3282
• MFCD13195709
• DTXSID30682030
• BS-20025
• Methyl 1-Benzylbenzoimidazole-6-carboxylate

• MDL： MFCD13195709
• Inchi： 1S/C16H14N2O2/c1-20-16(19)13-7-8-14-15(9-13)18(11-17-14)10-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3
• InChI Key： JPDUXIJJVXFJCL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)N(C=N2)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 266.10600
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 2.87120